Cas no 1499334-38-1 (2-Methoxybenzo[d]oxazole-6-carboxylic acid)

• Product Name: 2-Methoxybenzo[d]oxazole-6-carboxylic acid
• CAS No: 1499334-38-1
• MF: C₉H₇NO₄
• MW: 193.156182527542
• CID: 4818127
• Update Time: 2025-10-31

2-Methoxybenzo[d]oxazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxybenzo[d]oxazole-6-carboxylic acid

• Inchi： 1S/C9H7NO4/c1-13-9-10-6-3-2-5(8(11)12)4-7(6)14-9/h2-4H,1H3,(H,11,12)
• InChI Key： WONLDDWEKILSHC-UHFFFAOYSA-N
• SMILES： O1C(=NC2C=CC(C(=O)O)=CC1=2)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• XLogP3: 1.6
• Topological Polar Surface Area: 72.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 2-Methoxybenzo[d]oxazole-6-carboxylic acid

Introduction to 2-Methoxybenzo[d]oxazole-6-carboxylic acid (CAS No. 1499334-38-1) and Its Emerging Applications in Chemical Biology

2-Methoxybenzo[d]oxazole-6-carboxylic acid, identified by the chemical identifier CAS No. 1499334-38-1, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the benzo[d]oxazole class, a scaffold that is widely recognized for its presence in numerous pharmacologically active molecules. The presence of both methoxy and carboxylic acid functional groups in its structure imparts distinct reactivity and interaction capabilities, making it a valuable intermediate in the synthesis of more complex molecules.

The benzo[d]oxazole core is a privileged structure in medicinal chemistry, often found in drugs targeting various therapeutic areas such as cancer, inflammation, and neurodegenerative diseases. The specific substitution pattern of 2-Methoxybenzo[d]oxazole-6-carboxylic acid may contribute to its selective binding to biological targets, which is a critical factor in drug design. Recent studies have highlighted the importance of this scaffold in developing small-molecule inhibitors that modulate key enzymatic pathways involved in disease progression.

In the realm of drug discovery, 2-Methoxybenzo[d]oxazole-6-carboxylic acid has been explored as a building block for more intricate derivatives. The carboxylic acid moiety, in particular, provides opportunities for further functionalization through esterification, amidation, or coupling reactions, enabling the creation of novel compounds with tailored properties. Such modifications are essential for optimizing pharmacokinetic profiles, improving solubility, and enhancing target specificity.

One of the most compelling aspects of 2-Methoxybenzo[d]oxazole-6-carboxylic acid is its potential application in the development of targeted therapies. Emerging research indicates that derivatives of this compound may exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are frequently dysregulated in cancer and other chronic diseases. For instance, studies have demonstrated that benzo[d]oxazole derivatives can interfere with signaling pathways involved in cell proliferation and survival, making them attractive candidates for further investigation.

The methoxy group at the 2-position of the benzo[d]oxazole ring is particularly noteworthy, as it can influence electronic distribution and steric interactions with biological targets. This substitution pattern has been shown to enhance binding affinity and selectivity, key criteria for successful drug candidates. Computational modeling and high-throughput screening have been instrumental in identifying promising analogs of 2-Methoxybenzo[d]oxazole-6-carboxylic acid, allowing researchers to rapidly assess their potential biological activity.

Moreover, the carboxylic acid group at the 6-position offers a versatile handle for conjugation with other biomolecules, such as peptides or nucleotides, through strategies like amide bond formation. This capability is particularly relevant in the development of biologics or targeted drug delivery systems where precise molecular engineering is required. The ability to modify both functional groups provides a synthetic pathway to explore a wide spectrum of chemical diversity.

Recent advances in synthetic methodologies have further facilitated the exploration of 2-Methoxybenzo[d]oxazole-6-carboxylic acid derivatives. Techniques such as transition-metal-catalyzed cross-coupling reactions and enzymatic biocatalysis have enabled efficient construction of complex structures with high precision. These methods not only improve yield but also minimize unwanted byproducts, making them ideal for large-scale production and library synthesis.

The therapeutic potential of 2-Methoxybenzo[d]oxazole-6-carboxylic acid has also been investigated beyond oncology. Preclinical studies suggest that this compound and its derivatives may have applications in managing neuroinflammatory disorders by modulating microglial activation and reducing pro-inflammatory cytokine release. The benzo[d]oxazole scaffold's ability to interact with lipophilic pockets within receptors or enzymes makes it a promising candidate for designing drugs that can cross the blood-brain barrier.

In conclusion, 2-Methoxybenzo[d]oxazole-6-carboxylic acid (CAS No. 1499334-38-1) represents a structurally intriguing molecule with significant potential in chemical biology and drug discovery. Its unique combination of functional groups and its alignment with current trends in medicinal chemistry position it as a valuable asset for researchers seeking to develop novel therapeutic agents. As synthetic chemistry continues to evolve and our understanding of biological pathways deepens, compounds like 2-Methoxybenzo[d]oxazole-6-carboxylic acid will undoubtedly play a crucial role in shaping the future of medicine.